Cas no 55561-02-9 (2,2-dimethylpropanethioic S-acid)
55561-02-9 structure
Product Name:2,2-dimethylpropanethioic S-acid
2,2-dimethylpropanethioic S-acid Chemical and Physical Properties
Names and Identifiers
-
- Thiopivalic acid
- 259-708-5
- 2,2-dimethylpropanethioic S-acid
- trimethylthioacetic S-acid
- 2-methyl-2-methylthiopropionic acid
- EINECS 259-708-5
- Propanethioic acid,2,2-dimethyl
- S-thiopivalic acid
- tert-butyl thioacid
- thiolpivalic acid
- thiolpivaloic acid
- 2,2-Dimethylpropanethioic acid
- 2,2-Dimethylthiopropionic acid
- 55561-02-9
- Propanethioic acid, 2,2-dimethyl-
- AKOS015919031
- FT-0658886
- dimethylthio-propanoic acid
- NS00033340
- J-525115
- DTXSID50204117
- thiopivaloic acid
- SCHEMBL193559
- AKOS006283051
- A830705
- EN300-187146
- 2,2-Dimethylpropanethioic o-acid #
-
- MDL： MFCD00009729
- Inchi： 1S/C5H10OS/c1-5(2,3)4(6)7/h1-3H3,(H,6,7)
- InChI Key： JHSXHKMJBWOMRU-UHFFFAOYSA-N
- SMILES： SC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 118.04500
- Monoisotopic Mass: 118.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- PSA: 55.87000
- LogP: 1.48890
2,2-dimethylpropanethioic S-acid Security Information
- Hazardous Material transportation number：UN 2920
- HazardClass：8
- PackingGroup：II
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
2,2-dimethylpropanethioic S-acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D590675-10mg |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D590675-50mg |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D590675-100mg |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-187146-1.0g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-187146-0.05g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 0.05g |
$182.0 | 2023-09-18 | |
| Enamine | EN300-187146-0.1g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 0.1g |
$272.0 | 2023-09-18 | |
| Enamine | EN300-187146-0.25g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 0.25g |
$389.0 | 2023-09-18 | |
| Enamine | EN300-187146-0.5g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 0.5g |
$613.0 | 2023-09-18 | |
| Enamine | EN300-187146-1g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 1g |
$785.0 | 2023-09-18 | |
| Enamine | EN300-187146-2.5g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 2.5g |
$1539.0 | 2023-09-18 |
2,2-dimethylpropanethioic S-acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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